N-(3-chloro-2-methylphenyl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H17ClN2O2S2/c1-3-23-12-7-8-15-16(9-12)25-18(21-15)24-10-17(22)20-14-6-4-5-13(19)11(14)2/h4-9H,3,10H2,1-2H3,(H,20,22)
• InChI Key: UCPDCEGVNDQJHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=C(C(=CC=C3)Cl)C
• Molecular Formula: C18H17ClN2O2S2
• Molecular Weight: 392.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]acetamide, commonly known as CEM-102, is a novel compound that has been synthesized and studied for its potential therapeutic applications. CEM-102 belongs to the family of thioacetamide compounds and has been shown to exhibit promising antibacterial activity against a variety of Gram-positive and Gram-negative bacteria.

Mechanism of Action

CEM-102 exerts its antibacterial activity by inhibiting bacterial protein synthesis through binding to the bacterial ribosome. Specifically, CEM-102 binds to the peptidyl transferase center of the 50S ribosomal subunit, preventing the formation of peptide bonds and inhibiting protein synthesis.
Biochemical and Physiological Effects:
CEM-102 has been shown to exhibit low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. Studies have also demonstrated that CEM-102 has a broad spectrum of activity against a variety of bacterial pathogens, including those that are resistant to other antibiotics.

Advantages and Limitations for Lab Experiments

One of the major advantages of CEM-102 is its potent antibacterial activity against drug-resistant strains of bacteria. Additionally, CEM-102 has been shown to have low toxicity and good pharmacokinetic properties, making it an attractive candidate for further development as a therapeutic agent. However, one of the limitations of CEM-102 is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on CEM-102. One area of focus could be the development of new formulations or delivery methods to improve the solubility and bioavailability of the compound. Additionally, further studies could be conducted to investigate the potential use of CEM-102 in combination with other antibiotics to enhance its antibacterial activity and reduce the risk of resistance development. Finally, research could be conducted to explore the potential use of CEM-102 in other therapeutic applications, such as the treatment of fungal infections or cancer.

Synthesis Methods

CEM-102 can be synthesized through a multi-step process involving the condensation of 6-ethoxy-1,3-benzothiazol-2-amine with 3-chloro-2-methylbenzoyl chloride, followed by the addition of thioacetic acid and base-catalyzed hydrolysis. The final product is then purified through a series of chromatographic techniques to obtain a high purity compound.

Scientific Research Applications

CEM-102 has been extensively studied for its potential therapeutic applications in the treatment of bacterial infections. It has been shown to exhibit potent antibacterial activity against a variety of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).